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HMR 1826 HMR 1826
Brand Name: Vulcanchem
CAS No.: 148580-25-0
VCID: VC0041314
InChI: InChI=1S/C41H42N2O21/c1-14-30(46)19(42-41(56)60-13-15-6-7-22(20(8-15)43(57)58)63-40-37(53)35(51)36(52)38(64-40)39(54)55)11-25(61-14)62-24-10-16(21(45)12-44)9-18-27(24)34(50)29-28(32(18)48)31(47)17-4-3-5-23(59-2)26(17)33(29)49/h3-8,14,16,19,24-25,30,35-38,40,44,46,48,50-53H,9-13H2,1-2H3,(H,42,56)(H,54,55)/t14?,16-,19?,24+,25?,30?,35?,36?,37?,38?,40?/m1/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C(C4=C(C(=C23)O)C(=O)C5=C(C4=O)C=CC=C5OC)O)C(=O)CO)NC(=O)OCC6=CC(=C(C=C6)OC7C(C(C(C(O7)C(=O)O)O)O)O)[N+](=O)[O-])O
Molecular Formula: C41H42N2O21
Molecular Weight: 898.78

HMR 1826

CAS No.: 148580-25-0

Reference Standards

VCID: VC0041314

Molecular Formula: C41H42N2O21

Molecular Weight: 898.78

HMR 1826 - 148580-25-0

CAS No. 148580-25-0
Product Name HMR 1826
Molecular Formula C41H42N2O21
Molecular Weight 898.78
IUPAC Name 6-[4-[[6-[[(1S,3R)-5,12-dihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-1,2,3,4-tetrahydrotetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]carbamoyloxymethyl]-2-nitrophenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C41H42N2O21/c1-14-30(46)19(42-41(56)60-13-15-6-7-22(20(8-15)43(57)58)63-40-37(53)35(51)36(52)38(64-40)39(54)55)11-25(61-14)62-24-10-16(21(45)12-44)9-18-27(24)34(50)29-28(32(18)48)31(47)17-4-3-5-23(59-2)26(17)33(29)49/h3-8,14,16,19,24-25,30,35-38,40,44,46,48,50-53H,9-13H2,1-2H3,(H,42,56)(H,54,55)/t14?,16-,19?,24+,25?,30?,35?,36?,37?,38?,40?/m1/s1
Standard InChIKey DKGIHJPWTMZRSU-JPDQEHOZSA-N
SMILES CC1C(C(CC(O1)OC2CC(CC3=C(C4=C(C(=C23)O)C(=O)C5=C(C4=O)C=CC=C5OC)O)C(=O)CO)NC(=O)OCC6=CC(=C(C=C6)OC7C(C(C(C(O7)C(=O)O)O)O)O)[N+](=O)[O-])O
Synonyms (8S-cis)-7,8,9,10-Tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-10-[[2,3,6-trideoxy-3-[[[[4-(β-D-glucopyranuronosyloxy)-3-nitrophenyl]methoxy]carbonyl]amino]-α-L-lyxo-hexopyranosyl]oxy]-5,12-naphthacenedione;
Last Modified Aug 20 2021
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